Cas no 496044-15-6 (2-Furancarboxylic acid, 5-(3-chloro-4-fluorophenyl)-)

• Product Name: 2-Furancarboxylic acid, 5-(3-chloro-4-fluorophenyl)-
• CAS No: 496044-15-6
• MF: C₁₁H₆ClFO₃
• MW: 240.614945888519
• CID: 1524841
• PubChem ID: 2992775
• Update Time: 2025-04-21

2-Furancarboxylic acid, 5-(3-chloro-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(3-chloro-4-fluorophenyl)-
• 1XS
• CS-0323065
• VS-07817
• 496044-15-6
• 5-(3-Chloro-4-fluoro-phenyl)-furan-2-carboxylic acid
• CHEMBL3088226
• Q27452557
• AKOS000109344
• STK323634
• 5-(3-chloro-4-fluorophenyl)furan-2-carboxylic acid
• BBL024350
• 4lw1
• 4luv
• BDBM50443305

• Inchi： 1S/C11H6ClFO3/c12-7-5-6(1-2-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
• InChI Key： MGUVQRGVUWXOGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C(=O)O)O1)F

Computed Properties

• Exact Mass: 239.99898
• Monoisotopic Mass: 239.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44